ethyl 2-(2-{1-[(2,4-dichlorobenzoyl)amino]ethyl}-1H-1,3-benzimidazol-1-yl)acetate

• IUPAC Name: ethyl 2-[2-[1-[(2,4-dichlorobenzoyl)amino]ethyl]benzimidazol-1-yl]acetate
• InChI: InChI=1S/C20H19Cl2N3O3/c1-3-28-18(26)11-25-17-7-5-4-6-16(17)24-19(25)12(2)23-20(27)14-9-8-13(21)10-15(14)22/h4-10,12H,3,11H2,1-2H3,(H,23,27)
• InChI Key: BRDGILGNLXTXNG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=CC=CC=C2N=C1C(C)NC(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C20H19Cl2N3O3
• Molecular Weight: 420.3 g/mol

Description

“Ethyl 2-(2-{1-[(2,4-dichlorobenzoyl)amino]ethyl}-1H-1,3-benzimidazol-1-yl)acetate” is a chemical compound. It’s part of a collection of rare and unique chemicals provided by Sigma-Aldrich. The product is sold as-is, and the buyer assumes responsibility to confirm product identity and/or purity.

Scientific Research Applications

Synthesis and Catalysis

One-Pot Synthesis Using Nano-CuY Zeolite : A study by Kalhor (2015) explored a one-pot multicomponent reaction using nano-CuY zeolite as an efficient and eco-friendly nanocatalyst for synthesizing novel ethyl 2-((1H-benzo[d]imidazol-2-ylamino)(Aryl)methylthio) acetates. This method offers several advantages, including high yields, short reaction times, and the easy and quick isolation of the product, suggesting a potential pathway for the synthesis of new commercial fungicide derivatives and sulfur-bearing peptide derivatives M. Kalhor, 2015.

Antimicrobial Activity

Synthesis and Antimicrobial Activity of Imidazo[1,2-a]pyrazine Derivatives : Research by Abignente et al. (1992) on the synthesis of imidazo[1,2-a]pyrazine derivatives revealed their anti-inflammatory activity. These compounds were synthesized via the reaction of substituted 2-aminopyrazines, indicating potential for further exploration in antimicrobial applications E. Abignente, P. de Caprariis, M. G. Rimoli, F. Capasso, G. Autore, 1992.

Antitubercular and Antioxidant Activities

Benzothiazole Derivatives for Antitubercular and Antioxidant Activities : A novel series of benzothiazole derivatives were synthesized and evaluated for their antitubercular and antioxidant activities. The research highlights the importance of novel synthetic pathways and the potential therapeutic applications of these compounds Manoj N. Bhoi, Mayuri A. Borad, E. Pithawala, H. Patel, 2016.

Diuretic Activity

High-Ceiling Diuretics Based on Benzimidazole Derivatives : A study by Lee et al. (1984) synthesized and tested a series of derivatives for saluretic and diuretic activities. Their findings contribute to the development of potent high-ceiling diuretic compounds, underscoring the significance of chemical structure in enhancing diuretic activity C. M. Lee, J. Plattner, C. W. Ours, B. Horrom, J. R. Smital, A. Pernet, P. R. Bunnell, S. E. El Masry, P. Dodge, 1984.